Cas no 856787-15-0 (1,2,4-Oxadiazole-3-carboxylic acid)

• Product Name: 1,2,4-Oxadiazole-3-carboxylic acid
• CAS No: 856787-15-0
• MF: C₃H₂N₂O₃
• MW: 114.05958032608
• MDL: MFCD09414720
• CID: 1068527
• Update Time: 2024-10-26

1,2,4-Oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-3-carboxylic Acid
• 1,​2,​4-​Oxadiazole-​3-​carboxylic acid
• 1,2,4-Oxadiazole-3-carboxylicAcid
• SBB053252
• 0830AF
• TRA0059697
• AK208971
• SY026689
• 1,2,4-Oxadiazole-3-carboxylic acid

• MDL： MFCD09414720
• Inchi： 1S/C3H2N2O3/c6-3(7)2-4-1-8-5-2/h1H,(H,6,7)
• InChI Key： DOFBRSPSLRPIOW-UHFFFAOYSA-N
• SMILES： O=C(C1N=CON=1)O

Computed Properties

• Exact Mass: 114.00700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 105
• Topological Polar Surface Area: 76.2

Experimental Properties

• Boiling Point: 306.0±25.0°C at 760 mmHg
• PSA: 76.22000
• LogP: -0.23220

1,2,4-Oxadiazole-3-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles